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Abstract

Peonidin is a naturally occurring O-methylated anthocyanidin, a flavonoid pigment responsible
for the purplish-red hues in various plants, including peonies, berries, and red wine.[1][2]
Beyond its role as a colorant, peonidin has garnered significant interest in the scientific
community for its potential health benefits, including antioxidant, anti-inflammatory, and
antineoplastic properties.[1][3][4] This technical guide provides a comprehensive overview of
the core physicochemical properties of peonidin, its stability, and its interactions within
biological systems. It is intended to serve as a foundational resource for researchers engaged
in the study and application of this promising phytochemical. All quantitative data is presented
in structured tables, and key experimental methodologies are detailed. Furthermore, logical
and biological pathways are visualized using Graphviz diagrams to facilitate a deeper
understanding.

Core Physicochemical Characteristics

Peonidin's chemical structure, characterized by a flavylium cation backbone with specific
hydroxyl and methoxy substitutions, dictates its physical and chemical behavior.[5] The
properties of its common form, peonidin chloride, as well as its anionic form, peonidin(1-), are
summarized below.

General Properties
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The fundamental identifiers and molecular properties of peonidin are presented in Table 1. The

most commonly available form is peonidin chloride.

Property Value Source
3,5,7-Trihydroxy-2-(4-hydroxy-

IUPAC Name 3-methoxyphenyl)-1- [6]
benzopyrylium chloride

Molecular Formula C16H13ClOs [61[71[8]

Molecular Weight 336.72 g/mol [4161[8]

CAS Number 134-01-0 [1][6]71[8]

Appearance Crystalline solid [1][9]

Color Dark red/purple powder [10][11]

Table 1: General physicochemical properties of Peonidin chloride.

Properties for the deprotonated form, Peonidin(1-), which is the major species at a neutral pH

of 7.3, are also computationally available.[12]

Property Value Source
4-(3,5-dihydroxy-7-

IUPAC Name oxochromen-2-yl)-2- [12]
methoxyphenolate

Molecular Formula C16H1106™ [12]

Molecular Weight 299.25 g/mol [12]

Computed XLogP3 1.6 [12]

Table 2: Computed properties of Peonidin(1-).

Solubility
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Peonidin's solubility is a critical factor for its application in various fields. While generally
considered water-soluble, its polyphenolic structure imparts some hydrophobic character,
making it soluble in organic solvents and aqueous-organic mixtures.[4][11][13]

Solvent Solubility Source
Water Highly soluble [4][10][11]
Alcohol (Ethanol) Soluble (~16 mg/mL) [11[4119]
DMSO ~16 mg/mL [1][9]
DMF ~25 mg/mL [1109]
DMF:PBS (pH 7.2) (1:9) ~0.1 mg/mL [1109]

Table 3: Solubility of Peonidin chloride in various solvents.

Spectroscopic Properties

The conjugated double bond system in the peonidin structure is responsible for its color and its
characteristic absorption in the UV-Visible spectrum.

Solvent/System Amax (nm) Source

General 276, 547 [1119]

Table 4: UV-Vis absorption maxima for Peonidin.

Stability and Degradation

The stability of peonidin is highly dependent on environmental factors, which is a crucial
consideration for its use as a natural colorant and bioactive compound.[4][14]

e pH: Peonidin is most stable in acidic environments.[2] Its color changes dramatically with pH
due to structural transformations.[2] At pH values above 7, anthocyanins like peonidin are
generally unstable and can degrade.[14]

o pH 2.0: Cherry red[2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://cymitquimica.com/cas/134-01-0/
https://biolink.no/peonidin/
https://www.researchgate.net/post/Is-there-any-reported-solubility-in-any-solvent-of-any-of-the-anthocyanins
https://cymitquimica.com/cas/134-01-0/
https://biolink.no/peonidin-3-glucoside/
https://biolink.no/peonidin/
https://www.caymanchem.com/product/19754
https://cymitquimica.com/cas/134-01-0/
https://cdn.caymanchem.com/cdn/insert/19754.pdf
https://www.caymanchem.com/product/19754
https://cdn.caymanchem.com/cdn/insert/19754.pdf
https://www.caymanchem.com/product/19754
https://cdn.caymanchem.com/cdn/insert/19754.pdf
https://www.caymanchem.com/product/19754
https://cdn.caymanchem.com/cdn/insert/19754.pdf
https://www.caymanchem.com/product/19754
https://cdn.caymanchem.com/cdn/insert/19754.pdf
https://cymitquimica.com/cas/134-01-0/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8750456/
https://en.wikipedia.org/wiki/Peonidin
https://en.wikipedia.org/wiki/Peonidin
https://pmc.ncbi.nlm.nih.gov/articles/PMC8750456/
https://en.wikipedia.org/wiki/Peonidin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o pH 3.0: Strong yellowish-pink[2]
o pH 5.0: Grape red-purple[2]
o pH 8.0: Deep blue[2]

o Temperature: High temperatures accelerate the degradation of peonidin.[11][15][16] It is
easily degraded at temperatures above 40°C.[10][11] For long-term storage, temperatures
below -5°C are recommended.[10]

 Light: Exposure to light, particularly UV radiation, can cause peonidin to fade and degrade.
[4][16] Storage in darkness is recommended.[10]

e Oxygen: The unsaturated structure of peonidin makes it susceptible to oxidation, which leads
to degradation.[14]

The structural transformations of peonidin in response to pH are a key aspect of its chemistry.
These changes involve hydration, tautomerization, and deprotonation, leading to different
colored or colorless forms.

Anionic Quinoidal Base
(Blue)
pH>7

Quinoidal Base (Blue/Violet)
pH 6-8

Carbinol Pseudobase
(Colorless)

‘lautomerization
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Caption: pH-dependent structural transformations of Peonidin.

Experimental Protocols

This section details generalized methodologies for determining key physicochemical properties
of peonidin.

Determination of Solubility

A common method to determine solubility involves preparing saturated solutions and
quantifying the dissolved solute.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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